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Compound of Interest

3,4-dihydro-2H-pyran-5-
Compound Name:
carbaldehyde

cat. No.: B1273168

Essential Safety and Handling Guide for 3,4-
dihydro-2H-pyran-5-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3,4-dihydro-2H-pyran-5-carbaldehyde. Our aim is to furnish
laboratory personnel with the necessary information to ensure safety and build confidence
when working with this chemical.

Immediate Safety Information

Hazards at a Glance: 3,4-dihydro-2H-pyran-5-carbaldehyde is a combustible liquid that can
cause skin, eye, and respiratory tract irritation.[1][2] Inhalation of vapors may lead to respiratory
issues.[1][2]

First Aid:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
making sure to lift the upper and lower eyelids. Seek medical attention.[1]

o Skin Contact: Remove any contaminated clothing and flush the affected skin with plenty of
water for a minimum of 15 minutes. If irritation develops or persists, seek medical advice.[1]
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 Inhalation: Move the individual to an area with fresh air. If breathing is difficult or has
stopped, administer oxygen or artificial respiration. Get immediate medical help.[1]

 Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.[1]

Quantitative Data Summary

Property Value Source
Molecular Formula CeHsO2 [2]
Molecular Weight 112.13 g/mol [2]

H227 (Combustible liquid),
H315 (Causes skin irritation),

GHS Hazard Statements H319 (Causes serious eye [2]
irritation), H335 (May cause

respiratory irritation)

Occupational exposure limits for 3,4-dihydro-2H-pyran-5-carbaldehyde have not been
established. As a conservative measure, it is recommended to adhere to the exposure limits for
similar aldehydes, such as acetaldehyde.

Substance TWA (8-hour) STEL (15-minute)
Acetaldehyde (ACGIH TLV) 25 ppm (Ceiling)
Formaldehyde (OSHA PEL) 0.75 ppm 2 ppm

Experimental Protocols: Safe Handling and Disposal
Personal Protective Equipment (PPE)

A comprehensive selection of PPE is mandatory to minimize exposure.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical splash goggles and

a face shield.

To protect against splashes

and vapors.

Hand Protection

Butyl rubber gloves are
recommended. Nitrile gloves
may offer some protection for
incidental contact but should
be replaced immediately upon

contamination.

Aldehydes can penetrate some
glove materials. Butyl rubber
generally offers good

resistance.

Body Protection

A flame-resistant lab coat,
worn over long-sleeved
clothing and long pants. An
apron made of a chemically
impervious material should be
worn when handling larger

quantities.

To protect the skin from

splashes and contact.

Respiratory Protection

Work should be conducted in a
certified chemical fume hood. If
there is a risk of exceeding
exposure limits, a NIOSH-
approved respirator with an
organic vapor cartridge is

necessary.

To prevent inhalation of

irritating vapors.

Operational Plan: Step-by-Step Handling

e Preparation:

o Ensure a chemical fume hood is operational and the sash is at the appropriate working

height.

o Assemble all necessary equipment and reagents before handling the chemical.

o Verify that an emergency eyewash station and safety shower are accessible and

unobstructed.[1]
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o Have a spill kit readily available.

e Handling:

[e]

Don all required PPE before opening the container.

o

Perform all manipulations of 3,4-dihydro-2H-pyran-5-carbaldehyde within the fume
hood.

o

Avoid direct contact with the liquid and inhalation of its vapors.[1]

[¢]

Use compatible dispensing equipment (e.g., glass or polytetrafluoroethylene).

[¢]

Keep the container tightly closed when not in use.[1]

o Storage:
o Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[1]
o Keep the container tightly sealed to prevent the release of vapors.[1]

o Store separately from incompatible materials such as strong oxidizing agents.

Disposal Plan

o Waste Collection:

o Collect all waste containing 3,4-dihydro-2H-pyran-5-carbaldehyde in a dedicated,
properly labeled, and sealed hazardous waste container.

o The container should be made of a compatible material (e.g., glass or polyethylene).
o Do not mix with incompatible waste streams.
o Waste Disposal:

o Dispose of the hazardous waste through your institution's environmental health and safety
(EHS) office.
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o Follow all local, state, and federal regulations for the disposal of hazardous chemical
waste.

o Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected
as hazardous waste before the container is discarded.

Emergency Preparedness
Spill Response

e Minor Spill (inside a fume hood):
o Alert personnel in the immediate vicinity.

o Wearing appropriate PPE, contain the spill with an absorbent material (e.g., vermiculite,
sand).

o Carefully collect the absorbed material into a labeled hazardous waste container.

o Decontaminate the spill area with a suitable solvent, followed by soap and water. Collect
all cleaning materials as hazardous waste.

e Major Spill (outside a fume hood or a large volume):
o Evacuate the laboratory immediately and alert others.
o If safe to do so, turn off ignition sources.
o Close the laboratory doors and prevent entry.
o Contact your institution's EHS or emergency response team immediately.

o Provide them with the Safety Data Sheet (SDS) for 3,4-dihydro-2H-pyran-5-
carbaldehyde.

Visual Workflow and Relationship Diagrams
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Safe Handling Workflow for 3,4-dihydro-2H-pyran-5-carbaldehyde

1. Preparation

Verify Fume Hood Operation

Assemble Equipment

Check Emergency Equipment

Don PPE

in Fume Hood)

Dispense Chemical

Perform Experiment

Close Container

3. Post-HandIvng & Disposal

Collect Waste

:

Decontaminate Workspace

:

Doff PPE

:

Dispose of Waste via EHS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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